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Compound of Interest

Compound Name: 2-(Methoxymethoxy)aniline
CAS No.: 88733-56-6
Cat. No.: B1355144
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methoxymethoxy)aniline is a substituted aniline derivative that holds potential as a
versatile building block in organic synthesis, particularly within the realm of medicinal chemistry
and drug discovery. Its structure, featuring a methoxymethyl (MOM) ether protecting group on
the ortho-position of the aniline moiety, allows for selective chemical transformations, making it
a valuable intermediate in the synthesis of complex molecules. This guide provides a
comprehensive overview of the known properties, a plausible synthetic approach, and the
potential applications of 2-(Methoxymethoxy)aniline, designed to support the endeavors of
researchers and professionals in the field.

Chemical Identity and Properties

CAS Number: 88733-56-6

Molecular Formula: CeH11NO2
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Molecular Weight: 153.18 g/mol

While extensive experimental data for 2-(Methoxymethoxy)aniline is not readily available in
the public domain, the following table summarizes its known and predicted properties.

Property Value Source
IUPAC Name 2-(methoxymethoxy)aniline PubChem
Physical Form Liquid

Boiling Point 70 °C at 0.01 mmHg

Purity 97%

Storage Temperature 4°C, protect from light

Predicted XlogP 1.1 [1]

It is important to note that properties such as melting point, density, and solubility in various
solvents have not been experimentally determined or reported in readily accessible literature.
Researchers are advised to determine these parameters empirically as needed for their
specific applications.

Safety and Handling

2-(Methoxymethoxy)aniline is classified with the GHSO07 pictogram, indicating that it can be
harmful.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/ eye protection/ face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Researchers should always consult the latest Safety Data Sheet (SDS) from their supplier
before handling this compound and use appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. All manipulations should be performed in a
well-ventilated fume hood.

Synthesis and Reaction Mechanisms

A specific, experimentally validated protocol for the synthesis of 2-(Methoxymethoxy)aniline is
not detailed in the available literature. However, a plausible and commonly employed synthetic
route involves the protection of the hydroxyl group of 2-aminophenol using a methoxymethyl
(MOM) protecting group.

MOM Protection

Starting Material /’x Product
. Chloromethyl methyl ether (MOM-CI)
2-Aminophenol Reacts with or Dimethoxymethane Forms (2-(Methoxymethoxy)aniline)
Base (e.g., DIPEA or NaH)
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A plausible synthetic workflow for 2-(Methoxymethoxy)aniline.

Proposed Experimental Protocol: MOM Protection of 2-
Aminophenol

This protocol is a general procedure for the methoxymethyl ether protection of a phenol and
should be optimized for the specific substrate, 2-aminophenol.

Materials:
e 2-Aminophenol
e Chloromethyl methyl ether (MOM-CI) or Dimethoxymethane

e A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or a strong base like
Sodium Hydride (NaH)

e Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)
e Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

» Rotary evaporator

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

e Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar
and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminophenol (1.0 eq) in
the chosen anhydrous solvent (DCM or THF).

o Base Addition:
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o If using DIPEA: Add N,N-Diisopropylethylamine (1.5 eq) to the solution and stir for 10-15
minutes at room temperature.

o If using NaH: Cool the solution to 0 °C in an ice bath and carefully add Sodium Hydride
(1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room
temperature and stir for an additional 30 minutes.

MOM Protecting Agent Addition: Cool the reaction mixture to 0 °C and add Chloromethyl
methyl ether (1.2 eq) dropwise via syringe.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until
completion. The reaction progress should be monitored by Thin Layer Chromatography
(TLC).

Workup: Upon completion, quench the reaction by slowly adding saturated aqueous sodium
bicarbonate solution. Transfer the mixture to a separatory funnel and extract with the organic
solvent used for the reaction. Wash the combined organic layers with brine, dry over
anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced
pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to
afford the desired 2-(Methoxymethoxy)aniline.

Deprotection of the MOM Group

The MOM group is typically cleaved under acidic conditions.

Acidic Hvdrolvsi
Starting Material cidic Hydrolysis

@-(Methoxymethoxy)anilin \ Reacts with Aqueous Acid (e.g., HCI) Yields [ 2-Aminophenol ]

e) or Lewis Acid

Deprotected Product

Click to download full resolution via product page

General deprotection workflow for the MOM group.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1355144/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methoxymethoxy-aniline
https://www.benchchem.com/product/b1355144/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methoxymethoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Discovery and Medicinal
Chemistry

While specific applications of 2-(Methoxymethoxy)aniline in drug synthesis are not
extensively documented, its structural motifs suggest its utility as a valuable building block.
Aniline and its derivatives are foundational in the synthesis of a wide array of pharmaceuticals.
The presence of the methoxymethyl ether allows for the temporary masking of the phenolic
hydroxyl group, enabling selective reactions at the aniline nitrogen or the aromatic ring.
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Conceptual role of 2-(Methoxymethoxy)aniline in drug discovery.

The ability to selectively deprotect the MOM group to reveal the 2-aminophenol core is
particularly significant, as this scaffold is present in various biologically active molecules. The
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strategic use of 2-(Methoxymethoxy)aniline could streamline the synthesis of complex drug
candidates by allowing for the introduction of desired functionalities before unmasking the
reactive phenolic hydroxyl group.

Analytical Profile

A comprehensive and experimentally verified analytical profile for 2-(Methoxymethoxy)aniline,
including *H NMR, 3C NMR, IR, and mass spectrometry data, is not available in the peer-
reviewed literature or common chemical databases. Researchers synthesizing or using this
compound are strongly encouraged to perform full analytical characterization to confirm its
identity and purity.

Conclusion

2-(Methoxymethoxy)aniline represents a potentially valuable, though currently under-
characterized, chemical entity for synthetic and medicinal chemists. Its utility as a protected 2-
aminophenol derivative offers a strategic advantage in the multi-step synthesis of complex
molecules. While a comprehensive dataset of its physical and spectroscopic properties is
lacking, the information and proposed synthetic methodologies provided in this guide offer a
foundational resource for researchers interested in exploring the potential of this compound in
their work. Further investigation into the experimental properties and reactivity of 2-
(Methoxymethoxy)aniline is warranted to fully unlock its capabilities as a versatile building
block in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to 2-
(Methoxymethoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355144/docs#an-in-depth-technical-guide-to-2-
methoxymethoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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